Cas no 81840-52-0 (1,3,5-Triazine-2-carboxylic acid, ethyl ester)

1,3,5-Triazine-2-carboxylic acid, ethyl ester structure
81840-52-0 structure
Product Name:1,3,5-Triazine-2-carboxylic acid, ethyl ester
CAS No:81840-52-0
MF:C6H7N3O2
MW:153.138680696487
CID:1016964
Update Time:2023-08-03

1,3,5-Triazine-2-carboxylic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2-carboxylicacid,ethylester(9CI)
    • ethyl 1,3,5-triazine-2-carboxylate
    • 1,3,5-TRIAZINE-2-CARBOXYLIC ACID, ETHYL ESTER
    • 1,3,5-TRIAZINE-2-CARBOXYLIC ACID ETHYL ESTER
    • ethoxycarbonyl-sym-triazine
    • AB66563
    • 1,3,5-Triazine-2-carboxylic acid, ethyl ester
    • Inchi: 1S/C6H7N3O2/c1-2-11-6(10)5-8-3-7-4-9-5/h3-4H,2H2,1H3
    • InChI Key: MYSAUBXZHRJRML-UHFFFAOYSA-N
    • SMILES: O(C(C1N=CN=CN=1)=O)CC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 134
  • XLogP3: -0.5
  • Topological Polar Surface Area: 65
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.